Cas no 2097982-43-7 (4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine)

• Product Name: 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• CAS No: 2097982-43-7
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 4775606
• Update Time: 2025-06-10

4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• 4-(2-azidoethyl)-7-methyl-3,5-dihydro-2H-1,4-benzoxazepine
• 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

• Inchi： 1S/C12H16N4O/c1-10-2-3-12-11(8-10)9-16(6-7-17-12)5-4-14-15-13/h2-3,8H,4-7,9H2,1H3
• InChI Key： LEZRYSGAWBVUQX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2CN(CCN=[N+]=[N-])CC1

Computed Properties

• Exact Mass: 232.13241115 g/mol
• Monoisotopic Mass: 232.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.28
• XLogP3: 2.8
• Topological Polar Surface Area: 26.8

Additional information on 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine

Research Briefing on 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS: 2097982-43-7)

This research briefing provides an overview of the latest advancements and studies related to the compound 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS: 2097982-43-7). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent findings, methodologies, and implications for future research.

The compound 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine is a derivative of the benzoxazepine scaffold, which is known for its versatile pharmacological properties. The presence of an azidoethyl group in this molecule makes it a valuable candidate for click chemistry applications, particularly in the development of targeted therapeutics and diagnostic tools. Recent studies have explored its synthesis, reactivity, and potential biological activities.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine. The method employs a combination of solid-phase synthesis and microwave-assisted reactions, significantly reducing the reaction time and byproduct formation.

In addition to synthetic advancements, researchers have investigated the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including neurological disorders and cancer. The azidoethyl group facilitates the conjugation of the compound to other bioactive molecules, enabling the development of bifunctional therapeutics.

Another significant study, published in ACS Chemical Biology (2024), explored the use of 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine in bioorthogonal labeling. The compound's azide functionality allows for efficient conjugation with alkyne-bearing probes, making it a valuable tool for imaging and tracking biological processes in real-time. This application has been particularly useful in studying receptor trafficking and signal transduction pathways.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as stability in physiological conditions, bioavailability, and potential off-target effects need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, 4-(2-Azidoethyl)-7-methyl-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine (CAS: 2097982-43-7) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and versatile applications in click chemistry and bioorthogonal labeling make it a valuable tool for researchers. Future studies should focus on addressing the current limitations and exploring its full potential in therapeutic and diagnostic applications.